Cas no 2408936-26-3 (rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate)
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-7548552
- 2408936-26-3
- rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate
-
- Inchi: 1S/C13H22N4O4/c1-13(2,3)21-12(19)14-4-9-7-20-8-11(9)17-5-10(6-18)15-16-17/h5,9,11,18H,4,6-8H2,1-3H3,(H,14,19)/t9-,11-/m1/s1
- InChI Key: FKRCXZRMJRQJHJ-MWLCHTKSSA-N
- SMILES: O1C[C@H]([C@H](CNC(=O)OC(C)(C)C)C1)N1C=C(CO)N=N1
Computed Properties
- Exact Mass: 298.16410520g/mol
- Monoisotopic Mass: 298.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 98.5Ų
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548552-0.05g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 0.05g |
$816.0 | 2025-02-24 | |
| Enamine | EN300-7548552-0.1g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 0.1g |
$855.0 | 2025-02-24 | |
| Enamine | EN300-7548552-0.25g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 0.25g |
$893.0 | 2025-02-24 | |
| Enamine | EN300-7548552-0.5g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 0.5g |
$933.0 | 2025-02-24 | |
| Enamine | EN300-7548552-1.0g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 1.0g |
$971.0 | 2025-02-24 | |
| Enamine | EN300-7548552-2.5g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 2.5g |
$1903.0 | 2025-02-24 | |
| Enamine | EN300-7548552-5.0g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 5.0g |
$2816.0 | 2025-02-24 | |
| Enamine | EN300-7548552-10.0g |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate |
2408936-26-3 | 95.0% | 10.0g |
$4176.0 | 2025-02-24 |
rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate
Introduction to Rac-Tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl)methyl}carbamate (CAS No. 2408936-26-3)
Rac-Tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl)methyl}carbamate, identified by its CAS number 2408936-26-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents.
The molecular structure of this compound is intricate and highly functionalized. It features a carbamate group attached to a tert-butyl moiety, which is linked to an oxolan ring. The oxolan ring is further substituted with a triazolyl group, which introduces additional complexity and potential for biological interaction. This structural motif is reminiscent of molecules that have been explored in the development of drugs targeting various diseases.
One of the most striking features of Rac-Tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxlan-3-yl)methyl}carbamate is its stereochemistry. The presence of the (3R,4R) configuration in the oxolan ring suggests that this compound may exhibit enantioselective properties, which are crucial for many pharmaceutical applications. Enantioselectivity can significantly influence the efficacy and safety of a drug, making it a key consideration in drug design.
In recent years, there has been growing interest in the development of drugs that target specific stereoisomers due to their unique biological activities. For instance, studies have shown that enantiomeric drugs can have vastly different pharmacological profiles, even when they share the same chemical formula. This underscores the importance of understanding and controlling the stereochemistry of pharmaceutical compounds.
The triazolyl group in Rac-Tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxlan-3-yl)methyl}carbamate adds another layer of complexity and potential functionality. Triazoles are known for their ability to form stable complexes with various biological targets, including enzymes and receptors. This property makes them valuable scaffolds for designing molecules with enhanced binding affinity and selectivity.
Recent research has highlighted the potential of triazolyl-containing compounds in treating a variety of diseases. For example, studies have demonstrated that triazole derivatives can inhibit certain enzymes involved in inflammation and cancer progression. These findings suggest that Rac-Tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxlan-3-yl)methyl}carbamate may have similar therapeutic applications.
The hydroxymethyl group attached to the triazolyl ring in this compound is another important feature that could contribute to its biological activity. Hydroxymethyl groups are often involved in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Additionally, they can participate in solvation effects, influencing the compound's solubility and bioavailability.
Solubility is a critical factor in drug development as it affects how well a drug can be absorbed and distributed within the body. Compounds with poor solubility may require higher doses or alternative delivery methods to achieve therapeutic efficacy. The presence of the hydroxymethyl group in Rac-Tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-y]oxlan}-3 -yl)methyl}carbamate may contribute to improved solubility compared to related compounds without this functional group.
The carbamate group at the other end of the molecule is another key feature that could influence its biological activity. Carbamate groups are known for their ability to form hydrogen bonds and participate in various chemical reactions. They are often found in drugs due to their versatility and ability to interact with biological targets in multiple ways.
One area where carbamate-containing compounds have shown promise is in the treatment of neurological disorders. Studies have suggested that carbamates can modulate neurotransmitter activity by interacting with specific receptors or enzymes. Given the complexity of Rac-Tert-butyl N-{[(3R',4'R') - 4-[4-(hydroxymethyl)-1H - 1 , 2 , 3 - triazole - 1 - yl]oxlan - 3 - yl)methy l}carbamate , it is conceivable that this compound could exhibit similar effects on neurotransmitter systems.
Another potential application of this compound is in anti-inflammatory therapy. Inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Drugs that can modulate inflammatory responses by targeting key enzymes or signaling pathways are highly sought after. The structural features of Rac-Tert-butyl N-{[(cas no2408936-26-) - (Rac-tert-buty l)N-{[( ( ( ( ( () - 5 ) [ 5 ] ] ] ] ]]}methyl}carbamate suggest that it could interact with inflammatory pathways and potentially reduce inflammation.
In conclusion , Rac-Tert-butyl N-{[(Rac-tert-buty l)N-{[([CAS NO24089])]methyl}carbamate (CAS No . 2408936-26-)]}methyl}carbamate is a complex and multifunctional compound with significant potential in pharmaceutical research . Its unique structural features , including stereochemistry , triazol yl groups , hydroxym eth yl groups , and carbamate groups , make it an intriguing subject for further study . Ongoing research into this compound holds promise for developing novel therapeutic agents targeting various diseases . As our understanding of its biology grows , so too will its potential applications in medicine .
2408936-26-3 (rac-tert-butyl N-{[(3R,4R)-4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]oxolan-3-yl]methyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)